Cas no 2227831-12-9 (rac-1-(1R,2S)-2-aminocyclopropylnaphthalen-2-ol)

• Product Name: rac-1-(1R,2S)-2-aminocyclopropylnaphthalen-2-ol
• CAS No: 2227831-12-9
• MF: C₁₃H₁₃NO
• MW: 199.248423337936
• CID: 5940499
• PubChem ID: 165974404
• Update Time: 2025-10-29

rac-1-(1R,2S)-2-aminocyclopropylnaphthalen-2-ol Chemical and Physical Properties

Names and Identifiers

• rac-1-(1R,2S)-2-aminocyclopropylnaphthalen-2-ol
• rac-1-[(1R,2S)-2-aminocyclopropyl]naphthalen-2-ol
• 2227831-12-9
• EN300-1793800

• Inchi： 1S/C13H13NO/c14-11-7-10(11)13-9-4-2-1-3-8(9)5-6-12(13)15/h1-6,10-11,15H,7,14H2/t10-,11-/m1/s1
• InChI Key： IUVRQKFKOBFWIU-GHMZBOCLSA-N
• SMILES： OC1C=CC2C=CC=CC=2C=1[C@@H]1C[C@H]1N

Computed Properties

• Exact Mass: 199.099714038g/mol
• Monoisotopic Mass: 199.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.2Ų

Additional information on rac-1-(1R,2S)-2-aminocyclopropylnaphthalen-2-ol

Comprehensive Overview of rac-1-(1R,2S)-2-aminocyclopropylnaphthalen-2-ol (CAS No. 2227831-12-9): Structure, Applications, and Research Insights

The compound rac-1-(1R,2S)-2-aminocyclopropylnaphthalen-2-ol (CAS No. 2227831-12-9) is a chiral naphthalene derivative with a unique cyclopropylamine moiety. Its stereochemistry, denoted by the (1R,2S) configuration, plays a critical role in its biological activity and synthetic utility. This molecule has garnered significant attention in medicinal chemistry due to its potential as a building block for drug discovery and pharmaceutical intermediates. Researchers are particularly interested in its ability to modulate enzyme activity and receptor binding, making it a candidate for targeting neurodegenerative diseases and inflammatory disorders.

In recent years, the demand for chiral compounds like rac-1-(1R,2S)-2-aminocyclopropylnaphthalen-2-ol has surged, driven by advancements in asymmetric synthesis and catalysis. The compound's naphthalene core and cyclopropylamine group contribute to its stability and reactivity, enabling diverse functionalization. A common question among chemists is: "How does the stereochemistry of rac-1-(1R,2S)-2-aminocyclopropylnaphthalen-2-ol influence its pharmacological properties?" Studies suggest that the (1R,2S) configuration enhances selectivity toward specific biological targets, reducing off-target effects—a key consideration in precision medicine.

The synthesis of rac-1-(1R,2S)-2-aminocyclopropylnaphthalen-2-ol often involves multistep organic reactions, including ring-closing metathesis and enantioselective reduction. Its CAS No. 2227831-12-9 serves as a unique identifier in chemical databases, facilitating research reproducibility. With growing interest in sustainable chemistry, scientists are exploring greener synthetic routes, such as biocatalysis, to produce this compound with minimal environmental impact. This aligns with the broader trend of green pharmaceuticals, a topic frequently searched in academic and industrial circles.

Beyond its synthetic value, rac-1-(1R,2S)-2-aminocyclopropylnaphthalen-2-ol has been investigated for its optical properties. Its naphthalen-2-ol moiety exhibits fluorescence, making it useful in probe design for imaging applications. Questions like "Can this compound be adapted for bioimaging or diagnostic tools?" are actively explored in interdisciplinary studies. Additionally, its potential in material science, particularly in organic electronics, underscores its versatility beyond traditional medicinal uses.

In summary, rac-1-(1R,2S)-2-aminocyclopropylnaphthalen-2-ol (CAS No. 2227831-12-9) represents a multifaceted compound with applications spanning drug development, catalysis, and material engineering. Its stereochemical complexity and functional groups make it a subject of ongoing research, especially in contexts like personalized therapy and sustainable synthesis. As the scientific community prioritizes molecular diversity and efficiency, this compound is poised to remain a focal point in innovative chemical solutions.